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Prednisolone 21-Formate Prednisolone 21-Formate
Brand Name: Vulcanchem
CAS No.: 2141-22-2
VCID: VC0057202
InChI: InChI=1S/C22H28O6/c1-20-7-5-14(24)9-13(20)3-4-15-16-6-8-22(27,18(26)11-28-12-23)21(16,2)10-17(25)19(15)20/h5,7,9,12,15-17,19,25,27H,3-4,6,8,10-11H2,1-2H3/t15-,16-,17-,19+,20-,21-,22-/m0/s1
SMILES: CC12CC(C3C(C1CCC2(C(=O)COC=O)O)CCC4=CC(=O)C=CC34C)O
Molecular Formula: C22H28O6
Molecular Weight: 388.46

Prednisolone 21-Formate

CAS No.: 2141-22-2

Reference Standards

VCID: VC0057202

Molecular Formula: C22H28O6

Molecular Weight: 388.46

Prednisolone 21-Formate - 2141-22-2

CAS No. 2141-22-2
Product Name Prednisolone 21-Formate
Molecular Formula C22H28O6
Molecular Weight 388.46
IUPAC Name [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] formate
Standard InChI InChI=1S/C22H28O6/c1-20-7-5-14(24)9-13(20)3-4-15-16-6-8-22(27,18(26)11-28-12-23)21(16,2)10-17(25)19(15)20/h5,7,9,12,15-17,19,25,27H,3-4,6,8,10-11H2,1-2H3/t15-,16-,17-,19+,20-,21-,22-/m0/s1
Standard InChIKey ZJZQOJKEOFRZMW-CWNVBEKCSA-N
SMILES CC12CC(C3C(C1CCC2(C(=O)COC=O)O)CCC4=CC(=O)C=CC34C)O
Synonyms (11β)-21-(Formyloxy)-11,17-dihydroxypregna-1,4-diene-3,20-dione; 11β,17,21-Trihydroxypregna-1,4-diene-3,20-dione 21-Formate
Last Modified Aug 20 2021
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